1-Bromo-4-(4-(trifluoromethyl)phenoxy)benzene

• IUPAC Name: 1-bromo-4-[4-(trifluoromethyl)phenoxy]benzene
• InChI: InChI=1S/C13H8BrF3O/c14-10-3-7-12(8-4-10)18-11-5-1-9(2-6-11)13(15,16)17/h1-8H
• InChI Key: KTHNGROTROUDLO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(F)(F)F)OC2=CC=C(C=C2)Br
• Molecular Formula: C13H8BrF3O
• DSSTOX Substance ID: DTXSID00602225
• Molecular Weight: 317.10 g/mol
• CAS No.: 137736-26-6

Description

1-Bromo-4-(4-(trifluoromethyl)phenoxy)benzene is a useful research compound. Its molecular formula is C13H8BrF3O and its molecular weight is 317.10 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Stereo Selective Synthesis of Olefins : The reaction of organic halides with certain complexes, including those derived from similar compounds to 1-Bromo-4-(4-(trifluoromethyl)phenoxy)benzene, can produce trisubstituted (E)-olefins stereoselectively. This process is significant in the field of organic chemistry for creating specific molecular configurations (SatoKikumasa et al., 1975).

• Synthesis of (Prop-2-Ynyloxy)Benzene Derivatives : A method for synthesizing (prop-2-ynyloxy) benzene derivatives has been developed, which includes reactions with propargyl bromide. This method has applications in synthesizing compounds with potential antibacterial and antiurease effects (Tannaza Batool et al., 2014).

• Fluorescence Properties in Chemical Synthesis : The compound 1-Bromo-4-(2,2-diphenylvinyl) benzene, a variant of the target compound, shows significant fluorescence properties, which can be applied in material science and sensor technology (Liang Zuo-qi, 2015).

• Metalation of Halobenzotrifluorides : Studies on the metalation of halobenzotrifluorides, which are structurally similar to this compound, reveal important insights into chemical reactivity and regioselectivity, crucial for organic synthesis (F. Mongin et al., 1996).

• Organometallic Synthesis : The compound 1-Bromo-3,5-bis(trifluoromethyl)benzene, which shares functional groups with the target compound, is a versatile material in organometallic synthesis, offering pathways to create various organometallic intermediates (J. Porwisiak et al., 1996).

• Spectroelectrochemical Properties in Material Science : The spectroelectrochemical properties of certain compounds, synthesized from derivatives of the target compound, have applications in fields like electrochemical technologies (Ayşe Aktaş Kamiloğlu et al., 2018).